Cas no 131391-55-4 (MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRAT E, TECH., 80%)

• Product Name: MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRAT E, TECH., 80%
• CAS No: 131391-55-4
• MF: C₈H₁₆MgO₁₁
• MW: 312.511044502258
• MDL: MFCD00149614
• CID: 95534
• Update Time: 2025-06-15

MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRAT E, TECH., 80% Chemical and Physical Properties

Names and Identifiers

• Magnesium monoperoxyphthalate hexahydrate
• magnesium,2-oxidooxycarbonylbenzoate,hexahydrate
• magnesium bismonoperoxyphthalate hexahydrate
• Magnesium bis(monoperoxyphthalate) hexahydrate, MMPP
• MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRAT E, TECH., 80%

• MDL： MFCD00149614
• Inchi： 1S/C8H6O5.Mg.6H2O/c9-7(10)5-3-1-2-4-6(5)8(11)13-12;;;;;;;/h1-4,12H,(H,9,10);;6*1H2/q;+2;;;;;;/p-2
• InChI Key： FODOUIXGKGNSMR-UHFFFAOYSA-L
• SMILES： [Mg+2].O(C(C1C=CC=CC=1C(=O)[O-])=O)[O-].O.O.O.O.O.O

Computed Properties

• Exact Mass: 312.05400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 93 °C (dec.)(lit.)
• Water Partition Coefficient: Soluble in water
• PSA: 144.87000
• LogP: -0.83340

MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRAT E, TECH., 80% Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38

Additional information on MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRAT E, TECH., 80%

Comprehensive Guide to MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRATE, TECH., 80% (CAS No. 131391-55-4)

MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRATE, TECH., 80% (CAS No. 131391-55-4) is a versatile chemical compound widely used in industrial and laboratory applications. This peroxyphthalate derivative is known for its stability, efficiency, and broad-spectrum utility. With the growing demand for eco-friendly and sustainable solutions, this compound has gained attention due to its role in oxidation reactions, disinfection, and specialty chemical synthesis.

The compound’s molecular structure combines magnesium, peroxyphthalate, and hexahydrate components, making it a unique reagent for controlled oxidation processes. Its 80% technical grade purity ensures consistent performance in applications such as water treatment, organic synthesis, and material science. Researchers and manufacturers often seek alternatives to traditional oxidizers, and MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRATE stands out due to its balanced reactivity and safety profile.

One of the trending topics in chemical research is the development of green chemistry solutions. MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRATE aligns with this trend as it minimizes harmful byproducts compared to conventional oxidants. Users frequently search for "eco-friendly oxidizers" or "stable peroxy compounds," and this product addresses both queries effectively. Its hexahydrate form enhances solubility, making it suitable for aqueous systems.

In industrial settings, MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRATE, TECH., 80% is valued for its role in wastewater treatment. It effectively breaks down organic pollutants without generating toxic residues, a feature highly sought after in environmental remediation. Additionally, its compatibility with various pH ranges makes it adaptable to diverse treatment protocols. Searches like "advanced oxidation processes (AOPs)" often lead to discussions about this compound’s efficacy.

The compound’s technical grade designation indicates its suitability for large-scale applications, where cost-effectiveness and performance are critical. Laboratories also use it for selective oxidation of complex molecules, a topic frequently explored in organic chemistry forums. Its monoperoxyphthalate moiety provides a controlled release of active oxygen, reducing the risk of uncontrolled reactions.

Storage and handling of MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRATE require attention to moisture sensitivity due to its hexahydrate nature. Proper packaging and dry conditions ensure long-term stability. Users often inquire about "storage conditions for peroxy compounds" or "shelf life of oxidizers," emphasizing the need for clear guidelines.

In summary, MAGNESIUM MONOPEROXYPHTHALATE HEXAHYDRATE, TECH., 80% (CAS No. 131391-55-4) is a multifaceted compound with applications spanning environmental science, organic synthesis, and industrial processes. Its alignment with green chemistry principles and adaptability to modern challenges makes it a valuable asset for researchers and professionals alike.